Cas no 1714139-62-4 (Propargyl-PEG3-phosphonic acid)

• Product Name: Propargyl-PEG3-phosphonic acid
• CAS No: 1714139-62-4
• MF: C₉H₁₇O₆P
• MW: 252.201444387436
• CID: 3044394
• PubChem ID: 123132122
• Update Time: 2025-06-15

Propargyl-PEG3-phosphonic acid Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG3-phosphonic acid
• Propargyl--PEG3-phosphonic acid
• Phosphonic acid, P-[2-[2-[2-(2-propyn-1-yloxy)ethoxy]ethoxy]ethyl]-
• DA-66907
• (2-(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethoxy)ethyl)phosphonic acid
• AKOS040742473
• BP-23272
• C70008
• 2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethylphosphonic acid
• HY-133049
• 1714139-62-4
• Propargyl-PEG3-phosphonicacid
• (2-{2-[2-(prop-2-yn-1-yloxy)ethoxy]ethoxy}ethyl)phosphonic acid
• CS-0109960

• Inchi： 1S/C9H17O6P/c1-2-3-13-4-5-14-6-7-15-8-9-16(10,11)12/h1H,3-9H2,(H2,10,11,12)
• InChI Key： OUKZOEDGARPKKQ-UHFFFAOYSA-N
• SMILES： P(CCOCCOCCOCC#C)(=O)(O)O

Computed Properties

• Exact Mass: 252.07627526g/mol
• Monoisotopic Mass: 252.07627526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Propargyl-PEG3-phosphonic acid

Professional Introduction to Propargyl-PEG3-phosphonic Acid (CAS No. 1714139-62-4)

Propargyl-PEG3-phosphonic acid, a compound with the chemical identifier CAS No. 1714139-62-4, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique combination of functional groups, has garnered considerable attention due to its versatile applications in drug development and therapeutic interventions.

The molecular structure of Propargyl-PEG3-phosphonic acid is characterized by the presence of a propargyl group and a phosphonic acid moiety linked to a polyethylene glycol (PEG) chain. The PEG3 component, which denotes a three-unit PEG chain, plays a crucial role in enhancing the solubility and bioavailability of the compound, making it an attractive candidate for various biomedical applications.

In recent years, Propargyl-PEG3-phosphonic acid has been extensively studied for its potential in targeted drug delivery systems. The propargyl group serves as a versatile handle for further functionalization, enabling the attachment of therapeutic agents to the PEG moiety. This approach has been particularly promising in the development of nanoparticles and micelles for controlled release formulations, which are essential for optimizing drug efficacy and minimizing side effects.

Moreover, the phosphonic acid group in Propargyl-PEG3-phosphonic acid exhibits significant potential in modulating biological pathways. Phosphonates are well-known for their ability to interact with enzymes and receptors, making them valuable tools in the design of inhibitors and activators for therapeutic purposes. Recent studies have highlighted its role in inhibiting metalloproteinases, which are implicated in various pathological conditions such as cancer and inflammation.

One of the most compelling aspects of Propargyl-PEG3-phosphonic acid is its application in regenerative medicine. The PEG chain provides excellent biocompatibility and reduces immune rejection, while the propargyl group allows for site-specific modifications that can enhance tissue integration. This has led to promising results in clinical trials involving tissue engineering and wound healing applications.

Additionally, Propargyl-PEG3-phosphonic acid has shown considerable promise in the field of diagnostics. Its ability to bind specific biomarkers and enzymes makes it an ideal candidate for developing sensitive and selective detection methods. Researchers have leveraged its properties to create novel biosensors that can detect minute quantities of disease markers, potentially revolutionizing early diagnosis and monitoring.

The synthesis of Propargyl-PEG3-phosphonic acid involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as living polymerization and click chemistry have been employed to achieve precise control over the molecular architecture. These synthetic strategies not only enhance the quality of the final product but also open up new avenues for further functionalization and customization.

In conclusion, Propargyl-PEG3-phosphonic acid (CAS No. 1714139-62-4) stands out as a multifaceted compound with broad applications in pharmaceuticals, biomedicine, and diagnostics. Its unique structural features enable targeted drug delivery, modulation of biological pathways, regenerative medicine advancements, and diagnostic innovations. As research continues to uncover new possibilities, this compound is poised to play an increasingly pivotal role in shaping the future of healthcare solutions.